Cas no 113741-09-6 (1,4-Butanediamine,2,2-difluoro-)

• Product Name: 1,4-Butanediamine,2,2-difluoro-
• CAS No: 113741-09-6
• MF: C₄H₁₀F₂N₂
• MW: 124.132407665253
• CID: 194821
• PubChem ID: 124237
• Update Time: 2025-06-08

1,4-Butanediamine,2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,2,2-difluoro-
• 2,2-difluorobutane-1,4-diamine
• 2,2-difluoroputrescine
• 2,2-Difluoro-1,4-butanediamine
• EN300-7019546
• DTXSID10150545
• 1,4-Butanediamine, 2,2-difluoro-
• SCHEMBL9184384
• MTNQZXALCORBMF-UHFFFAOYSA-N
• 113741-09-6
• AKOS006273450

• Inchi： 1S/C4H10F2N2/c5-4(6,3-8)1-2-7/h1-3,7-8H2
• InChI Key： MTNQZXALCORBMF-UHFFFAOYSA-N
• SMILES： FC(CN)(CCN)F

Computed Properties

• Exact Mass: 124.0813
• Monoisotopic Mass: 124.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 193.4°C at 760 mmHg
• Flash Point: 79.9°C
• Refractive Index: 1.409
• PSA: 52.04

Additional information on 1,4-Butanediamine,2,2-difluoro-

Comprehensive Overview of 1,4-Butanediamine,2,2-difluoro- (CAS No. 113741-09-6)

1,4-Butanediamine,2,2-difluoro- (CAS No. 113741-09-6) is a fluorinated diamine compound with significant applications in advanced material synthesis and specialty chemistry. Its unique molecular structure, featuring two fluorine atoms at the 2-position, enhances its reactivity and utility in high-performance polymers, pharmaceutical intermediates, and agrochemical formulations. The compound's fluorine substitution contributes to improved thermal stability and chemical resistance, making it a sought-after building block in R&D and industrial processes.

In recent years, the demand for fluorinated compounds like 1,4-Butanediamine,2,2-difluoro- has surged due to their role in green chemistry and sustainable manufacturing. Researchers are exploring its potential in bio-based materials and energy storage systems, aligning with global trends toward decarbonization. A common query among scientists is: "How does the difluoro modification impact the compound's solubility and reactivity?" Studies indicate that the electronegativity of fluorine atoms enhances polar interactions, facilitating selective reactions in complex syntheses.

The compound's CAS No. 113741-09-6 is frequently searched in databases for structure-activity relationship (SAR) studies, particularly in drug discovery. Its bifunctional amine groups enable crosslinking in epoxy resins and polyurethanes, addressing industry needs for durable coatings and adhesives. Innovations in 3D printing materials have also leveraged its properties to achieve higher resolution and mechanical strength in printed objects.

From an analytical perspective, 1,4-Butanediamine,2,2-difluoro- requires precise characterization techniques such as NMR spectroscopy and mass spectrometry due to its fluorinated backbone. Environmental considerations are another hot topic; users often ask: "Is this compound biodegradable?" While fluorinated molecules typically exhibit slower degradation, ongoing research aims to optimize its lifecycle through enzymatic pathways.

In summary, 1,4-Butanediamine,2,2-difluoro- represents a versatile tool for modern chemistry, bridging gaps between academia and industry. Its CAS No. 113741-09-6 serves as a critical identifier for regulatory compliance and safety assessments. As sustainable technologies evolve, this compound is poised to play a pivotal role in next-generation innovations.